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Abstract
This technical guide provides a comprehensive overview of the available solubility information

for the ionic liquid 1-Benzyl-3-cetyl-2-methylimidazolium iodide, also known as NH125. Due

to a lack of extensive quantitative data in peer-reviewed literature, this document consolidates

qualitative and semi-quantitative solubility data from various chemical suppliers. Furthermore, a

detailed, generalized experimental protocol for determining the solubility of ionic liquids is

provided to enable researchers to ascertain solubility in specific solvents of interest. This guide

is intended to serve as a foundational resource for researchers and professionals working with

this compound in various applications, including drug development and material science.

Introduction
1-Benzyl-3-cetyl-2-methylimidazolium iodide (CAS No. 278603-08-0) is an imidazolium-

based ionic liquid. It is also known by the identifier NH125 and as 1-Hexadecyl-2-methyl-3-

(phenylmethyl)-1H-imidazolium iodide. This compound has garnered interest primarily for its

biological activities, including its role as a potent and selective inhibitor of eukaryotic elongation

factor 2 (eEF-2) kinase and as an antibacterial agent. Understanding its solubility in various

solvents is critical for its application in biological assays, formulation development, and

chemical synthesis. This guide aims to provide the most current and comprehensive

information available on its solubility characteristics.
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Available Solubility Data
Comprehensive quantitative solubility data for 1-Benzyl-3-cetyl-2-methylimidazolium iodide
in a wide range of solvents is not readily available in the public domain. However, several

chemical suppliers provide qualitative and semi-quantitative solubility information, primarily for

solvents used in biological research. This data is summarized in the table below.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble to 100 mM [1]

100 mg/mL (190.63 mM) [2]

>25 mg/ml

>20 mg/mL [3]

2.5 mg/ml [4]

52.5 mg/mL (100.08 mM)

(Sonication is recommended)
[5]

Ethanol Soluble to 100 mM [6]

Soluble to 75 mM [1]

>25 mg/ml

5 mg/ml [4]

39.3 mg/mL (74.92 mM)

(Sonication is recommended)
[5]

N,N-Dimethylformamide (DMF) 15 mg/ml [4]

DMF:PBS (pH 7.2) (1:2) 0.3 mg/ml [4]

Water >20 mg/mL [3]

Insoluble [3]

Note on conflicting data: There appears to be conflicting information regarding the solubility in

water, with one source stating >20 mg/mL and another stating it is insoluble. This highlights the
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need for experimental verification. The long cetyl (hexadecyl) chain on the imidazolium cation

would suggest limited aqueous solubility.

Experimental Protocol for Solubility Determination
Given the limited availability of comprehensive solubility data, researchers may need to

determine the solubility of 1-Benzyl-3-cetyl-2-methylimidazolium iodide in their specific

solvent systems. The following is a general experimental protocol that can be adapted for this

purpose. The gravimetric method is a reliable and straightforward approach for determining the

solubility of a solid in a liquid.

Objective: To determine the solubility of 1-Benzyl-3-cetyl-2-methylimidazolium iodide in a

given solvent at a specific temperature.

Materials:

1-Benzyl-3-cetyl-2-methylimidazolium iodide

Solvent of interest (e.g., water, ethanol, acetone, toluene, etc.)

Analytical balance (accurate to at least 0.1 mg)

Vials with screw caps

Constant temperature bath or incubator

Vortex mixer or magnetic stirrer

Syringe filters (chemically compatible with the solvent)

Syringes

Pre-weighed evaporation dishes or vials

Oven or vacuum oven

Procedure:
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Preparation of a Saturated Solution:

Add an excess amount of 1-Benzyl-3-cetyl-2-methylimidazolium iodide to a vial

containing a known volume or mass of the solvent of interest. The presence of

undissolved solid is crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath set to the desired temperature.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached. A vortex mixer or magnetic stirrer can be used for this purpose.

Sample Withdrawal and Filtration:

Allow the vial to stand undisturbed in the constant temperature bath for several hours to

allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear, saturated solution) into a

syringe.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed, clean, and

dry evaporation dish or vial. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Record the exact volume or mass of the filtered saturated solution.

Place the evaporation dish in an oven or vacuum oven at a temperature sufficient to

evaporate the solvent without decomposing the solute.

Once the solvent has completely evaporated, allow the dish to cool to room temperature in

a desiccator to prevent moisture absorption.

Weigh the evaporation dish containing the dried solute on the analytical balance.

Calculation of Solubility:
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The mass of the dissolved solute is the final mass of the dish and solute minus the initial

mass of the empty dish.

The solubility can then be expressed in various units:

g/L: (mass of solute in g) / (volume of solvent in L)

mg/mL: (mass of solute in mg) / (volume of solvent in mL)

mol/L (Molarity): (moles of solute) / (volume of solvent in L)

g/100g of solvent: (mass of solute in g) / (mass of solvent in 100g)

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Caption: Workflow for the gravimetric determination of solubility.

Conclusion
While 1-Benzyl-3-cetyl-2-methylimidazolium iodide is a compound of significant interest in

biomedical research, comprehensive data on its solubility across a wide range of solvents is

currently lacking in the scientific literature. The available information, primarily from commercial

suppliers, indicates its solubility in common organic solvents like DMSO and ethanol. For

applications requiring solubility data in other solvent systems, experimental determination is

necessary. The provided general protocol offers a reliable method for researchers to obtain this
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critical information, thereby facilitating the continued investigation and application of this

versatile ionic liquid. It is recommended that any experimentally determined solubility data be

reported to contribute to the collective knowledge base for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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